Cas no 51248-22-7 (1,1,2,2-Tetra-2-thienyl-1,2-ethanediol)

• Product Name: 1,1,2,2-Tetra-2-thienyl-1,2-ethanediol
• CAS No: 51248-22-7
• MF: C₁₈H₁₄O₂S₄
• MW: 390.562559604645
• CID: 3181144
• PubChem ID: 1803517
• Update Time: 2025-08-04

1,1,2,2-Tetra-2-thienyl-1,2-ethanediol Chemical and Physical Properties

Names and Identifiers

• 1,2-ETHANEDIOL, 1,1,2,2-TETRA-2-THIENYL-
• 1,1,2,2-tetra(2-thienyl)-1,2-ethanediol
• AN-970/40920615
• 1,1,2,2-Tetra-2-thienyl-1,2-ethanediol
• 1,1,2,2-tetrathiophen-2-ylethane-1,2-diol
• 51248-22-7

• Inchi： 1S/C18H14O2S4/c19-17(13-5-1-9-21-13,14-6-2-10-22-14)18(20,15-7-3-11-23-15)16-8-4-12-24-16/h1-12,19-20H
• InChI Key： VVOGXYRHGQVGHL-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC=CS1)(C1=CC=CS1)C(O)(C1=CC=CS1)C1=CC=CS1

Computed Properties

• Exact Mass: 389.98766438Da
• Monoisotopic Mass: 389.98766438Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 153Ų

Additional information on 1,1,2,2-Tetra-2-thienyl-1,2-ethanediol

Chemical Profile of 1,2-ETHANEDIOL, 1,1,2,2-TETRA-2-THIENYL and Its Significance in Modern Research

The compound identified by the CAS number 51248-22-7, known scientifically as 1,2-ETHANEDIOL, 1,1,2,2-TETRA-2-THIENYL, represents a fascinating molecule with a unique structural framework that has garnered attention in the field of chemical biology and pharmaceutical innovation. This tetra-thienyl-substituted ethylene glycol derivative exhibits distinctive chemical properties derived from its aromatic thienyl groups and diol functionality, making it a subject of intense interest for researchers exploring novel synthetic pathways and bioactive molecules.

The molecular architecture of 1,2-ETHANEDIOL, 1,1,2,2-TETRA-2-THIENYL is characterized by a central ethylene glycol backbone (a two-carbon chain with two hydroxyl groups) extensively modified with thiophene rings at the 1,1',2', and 2 positions. This configuration imparts significant electronic and steric properties to the molecule. The thiophene moieties contribute to electron delocalization across the structure, influencing its reactivity and potential interactions with biological targets. The presence of multiple hydroxyl groups further enhances its versatility as a synthetic intermediate or a precursor for more complex derivatives.

In recent years, the exploration of heterocyclic compounds has seen remarkable advancements in drug discovery and material science. The tetra-thienyl moiety in this compound is particularly noteworthy due to its ability to form stable π-stacking interactions with other aromatic systems. Such interactions are crucial in designing molecular recognition tools and have been leveraged in the development of novel ligands for enzymes and receptors. The diol functional groups provide additional handles for chemical modification, enabling researchers to tailor the compound’s properties for specific applications.

One of the most compelling aspects of 1,2-ETHANEDIOL, 1,1,2,2-TETRA-2-THIENYL is its potential as a building block for drug candidates. The combination of electron-rich thiophene rings and hydroxyl groups creates a scaffold that can engage multiple binding sites on biological targets. For instance, studies have shown that derivatives of this compound exhibit promising activity against certain kinases and transcription factors. The ability to modulate both the electronic distribution and steric environment through strategic substitutions makes it an attractive candidate for structure-based drug design.

Recent research has also highlighted the compound’s utility in materials science. The rigid aromatic system coupled with flexible hydroxyl linkages allows for the synthesis of polymers with tailored mechanical and electronic properties. These materials have potential applications in organic electronics, such as light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The tetra-thienyl substitution enhances charge transport capabilities while the diol groups facilitate cross-linking and stabilization of polymer chains.

The synthesis of 1,2-ETHANEDIOL, 1,1,2,2-TETRA-2-THIENYL presents both challenges and opportunities for synthetic chemists. Traditional approaches often involve multi-step sequences involving thienyl group introduction followed by selective hydroxylation or protection-deprotection strategies. Advances in catalytic methods have recently enabled more efficient routes to this compound. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the tetra-thienyl core with high regioselectivity. Such improvements not only streamline the synthesis but also reduce costs associated with producing this valuable intermediate.

The pharmacological potential of derivatives derived from 1,2-ETHANEDIOL, 1,1,2,2-TETRA-2-THIENYL continues to be explored through both computational modeling and experimental validation. Virtual screening techniques have been used to identify lead compounds with high binding affinity to target proteins. Subsequent experimental validation in cell-based assays has confirmed the biological activity of several derivatives. These studies underscore the importance of interdisciplinary collaboration between chemists and biologists in unlocking the therapeutic potential of novel molecules.

The environmental impact of synthesizing such complex molecules is also a critical consideration. Efforts are underway to develop greener synthetic routes that minimize waste generation and energy consumption. Solvent-free reactions and biocatalytic methods are being explored as alternatives to traditional organic synthesis techniques. These approaches align with broader sustainability goals within the pharmaceutical industry while maintaining high standards of product quality.

In conclusion,1,2-ETHANEDIOL, TETRA-THIENYL, CAS no 51248-22-7, stands as a testament to the ingenuity inherent in modern chemical research. Its unique structural features offer diverse applications across pharmaceuticals and materials science landscapes while posing intriguing challenges for synthetic chemists seeking efficient production methods. As research progresses,tetra-thienyl-substituted ethylene glycol derivatives will undoubtedly continue to play a pivotal role in advancing scientific knowledge and developing innovative solutions.